Cas no 849935-87-1 (tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

Tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both hydroxyl and hydroxymethyl functional groups at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. This compound serves as a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and bioactive molecules requiring stereochemical precision. Its rigid pyrrolidine scaffold and functional handles enable efficient derivatization, making it valuable for constructing complex heterocycles or peptidomimetics. The defined (3S,4S) stereochemistry ensures high enantiopurity, critical for asymmetric synthesis and medicinal chemistry research.

tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate structure

849935-87-1 structure

Product Name:tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate

CAS No:849935-87-1

MF:C₁₀H₁₉NO₄

MW:217.26216340065

MDL:MFCD18071967

CID:3030593

PubChem ID:69804903

Update Time:2025-06-09

tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine
- (3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate
- tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate
- 8703AH
- NE64397
- (3S)-1-(tert-Butoxycarbonyl)-4alpha-hydroxypyrrolidine-3beta-methanol
- 1,1-Dimethylethyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)-1-pyrrolidinecarboxylate (ACI)
- CS-0079131
- 849935-87-1
- AKOS030524120
- MFCD18071967
- F52093
- (3S,4S)-tert-Butyl3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate
- 215922-94-4
- F92022
- (3S,4S)-t-Butyl 3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate
- ZIB93587
- DS-19530
- (3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)pyrrolidine
- SCHEMBL6505486
- MDL： MFCD18071967
- Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-4-7(6-12)8(13)5-11/h7-8,12-13H,4-6H2,1-3H3/t7-,8+/m0/s1
- InChI Key： BSTWKRUNXOFBPE-JGVFFNPUSA-N
- SMILES： C(N1C[C@@H](O)[C@H](CO)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 217.13140809g/mol
Monoisotopic Mass: 217.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70
XLogP3: 0.4

Experimental Properties

Boiling Point: 340.3±27.0°C at 760 mmHg

tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0567-1g	(3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine	849935-87-1	95%	1g	5919.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0567-5g	(3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine	849935-87-1	95%	5g	20777.04CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0567-500mg	(3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine	849935-87-1	95%	500mg	3383.69CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0567-250mg	(3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine	849935-87-1	95%	250mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0567-100mg	(3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine	849935-87-1	95%	100mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0567-50mg	(3S,4S)-1-Boc-3-hydroxy-4-(hydroxymethyl)-pyrrolidine	849935-87-1	95%	50mg	1161.82CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EW288-200mg	tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate	849935-87-1	97%	200mg	1628.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EW288-50mg	tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate	849935-87-1	97%	50mg	651.0CNY	2021-07-12
Chemenu	CM255289-1g	(3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate	849935-87-1	97%	1g	$542	2021-08-04
Chemenu	CM255289-5g	(3S,4S)-tert-Butyl 3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate	849935-87-1	97%	5g	$2151	2021-08-04

tert-butyl (3S,4S)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate Production Method

Production Method 1

1642531-93-8

849935-87-1

Reaction Conditions

1.1 Catalysts: N-[(1R)-2′-Amino[1,1′-binaphthalen]-2-yl]-4-nitrobenzenesulfonamide Solvents: Dimethyl sulfoxide ; 68 h, 20 °C
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 24 h, rt

Reference

Catalytic discrimination between formyl groups in regio- and stereoselective intramolecular cross-aldol reactions

Baba, Tomonori; et al, Chemical Science, 2016, 7(6), 3791-3797

Production Method 2

24424-99-5

397883-77-1

849935-87-1

Reaction Conditions

1.1 Solvents: Methanol ; 1 h, rt

Reference

Tight binding enantiomers of pre-clinical drug candidates

Evans, Gary B.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(17), 5326-5333

Production Method 3

871085-96-0

849935-87-1

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 d, rt
1.2 Solvents: Methanol ; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 14, rt
2.1 Reagents: Hydrogen , Ammonia Catalysts: Palladium dihydroxide Solvents: Methanol , Water ; 14 h, rt
3.1 Solvents: Methanol ; 1 h, rt

Reference

Tight binding enantiomers of pre-clinical drug candidates

Evans, Gary B.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(17), 5326-5333

Production Method 4

475062-48-7

849935-87-1

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Sodium periodate Solvents: Dichloromethane , Water ; 4 h, rt
2.1 Catalysts: N-[(1R)-2′-Amino[1,1′-binaphthalen]-2-yl]-4-nitrobenzenesulfonamide Solvents: Dimethyl sulfoxide ; 68 h, 20 °C
2.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 24 h, rt

Reference

Catalytic discrimination between formyl groups in regio- and stereoselective intramolecular cross-aldol reactions

Baba, Tomonori; et al, Chemical Science, 2016, 7(6), 3791-3797

Production Method 5

849935-80-4

849935-87-1

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Palladium dihydroxide Solvents: Methanol , Water ; 14 h, rt
2.1 Solvents: Methanol ; 1 h, rt

Reference

Tight binding enantiomers of pre-clinical drug candidates

Evans, Gary B.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(17), 5326-5333

Production Method 6

71336-70-4

849935-87-1

Reaction Conditions

1.1 Solvents: Acetone , Water ; pH 7.5, 27 °C; reflux
2.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 d, rt
2.2 Solvents: Methanol ; cooled
2.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt
2.4 Reagents: Sodium hydroxide Solvents: Water ; pH 14, rt
3.1 Reagents: Hydrogen , Ammonia Catalysts: Palladium dihydroxide Solvents: Methanol , Water ; 14 h, rt
4.1 Solvents: Methanol ; 1 h, rt

Reference

Tight binding enantiomers of pre-clinical drug candidates

Evans, Gary B.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(17), 5326-5333

Production Method 7

871085-94-8

849935-87-1

Reaction Conditions

1.1 -
2.1 Solvents: Acetone , Water ; pH 7.5, 27 °C; reflux
3.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 d, rt
3.2 Solvents: Methanol ; cooled
3.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt
3.4 Reagents: Sodium hydroxide Solvents: Water ; pH 14, rt
4.1 Reagents: Hydrogen , Ammonia Catalysts: Palladium dihydroxide Solvents: Methanol , Water ; 14 h, rt
5.1 Solvents: Methanol ; 1 h, rt

Reference

Tight binding enantiomers of pre-clinical drug candidates

Evans, Gary B.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(17), 5326-5333

Production Method 8

141-05-9

849935-87-1

Reaction Conditions

1.1 -
2.1 -
3.1 Solvents: Acetone , Water ; pH 7.5, 27 °C; reflux
4.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 d, rt
4.2 Solvents: Methanol ; cooled
4.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt
4.4 Reagents: Sodium hydroxide Solvents: Water ; pH 14, rt
5.1 Reagents: Hydrogen , Ammonia Catalysts: Palladium dihydroxide Solvents: Methanol , Water ; 14 h, rt
6.1 Solvents: Methanol ; 1 h, rt

Reference

Tight binding enantiomers of pre-clinical drug candidates

Evans, Gary B.; et al, Bioorganic & Medicinal Chemistry, 2015, 23(17), 5326-5333